2-(3-Amino-4-chlorophenoxy)acetamide

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: 2-(3-amino-4-chlorophenoxy)acetamide
• InChI: InChI=1S/C8H9ClN2O2/c9-6-2-1-5(3-7(6)10)13-4-8(11)12/h1-3H,4,10H2,(H2,11,12)
• InChI Key: VHBVZWLNWXJNAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(=O)N)N)Cl

Description

2-(3-Amino-4-chlorophenoxy)acetamide is an acetamide derivative featuring a phenoxy backbone substituted with an amino group at the 3-position and a chlorine atom at the 4-position of the aromatic ring. The acetamide moiety (-NH-CO-CH3) is attached to the oxygen of the phenoxy group. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and biochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Amino-4-chlorophenoxy)acetamide typically involves the reaction of 3-amino-4-chlorophenol with chloroacetic acid or its derivatives. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-(3-Amino-4-chlorophenoxy)acetamide can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the concentration of reactants. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(3-Amino-4-chlorophenoxy)acetamide undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted phenoxyacetamides.

Scientific Research Applications

2-(3-Amino-4-chlorophenoxy)acetamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3-Amino-4-chlorophenoxy)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Acetamide Derivatives

Structural and Functional Group Variations

Key structural analogs differ in substituents on the aromatic ring, acetamide side chains, and N-substitutions. These variations influence biological activity, solubility, and intermolecular interactions.

Table 1: Structural Analogs and Key Properties

Compound Name / ID	Substituents / Modifications	Biological Activity / Key Findings	Reference ID
2-(3-Chloro-4-hydroxyphenyl)acetamide (S11)	3-Cl, 4-OH, no N-substitution	Inactive against 17β-HSD2
N-Phenethyl-2-(3-chloro-4-hydroxyphenyl)acetamide (13)	3-Cl, 4-OH, N-phenethyl chain	Potent 17β-HSD2 inhibitor (hydrophobic interactions)
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-pyridazin-1-yl]acetamide	Pyridazinone core, 4-methoxybenzyl group	FPR2-specific agonist (calcium mobilization)
N-(3-Chloro-4-fluorophenyl)-2,2-diphenylacetamide	3-Cl, 4-F, diphenylacetamide	Structural ligand for coordination chemistry
N-(3-Acetylphenyl)-2-(2,4-dichlorophenoxy)acetamide	2,4-diCl-phenoxy, 3-acetylphenyl	Synthetic intermediate (chalcone derivatives)
2-{4-[amino(cyano)methyl]-2-chloro-6-methoxyphenoxy}acetamide	Amino-cyano-methyl, 2-Cl, 6-OCH3	Undetermined (complex substituent effects)

Structure-Activity Relationships (SAR)

Role of N-Substitutions

• Hydrophobic Enhancements : Adding N-phenethyl or N-butyl chains (e.g., compounds 13–15) increased inhibitory activity by 10–100-fold due to interactions with hydrophobic pockets in the enzyme’s active site .
• Aromatic Interactions : Compounds with a second aryl ring (e.g., N-phenethyl) demonstrated enhanced potency via π-π stacking with aromatic residues in 17β-HSD2 .

Electronic Effects of Substituents

• Chlorine and Hydroxyl Groups : The 3-Cl,4-OH configuration in S11 provided a balance of electron-withdrawing (Cl) and hydrogen-bonding (OH) properties, but activity required further hydrophobic modifications .
• Amino Group Potential: In 2-(3-Amino-4-chlorophenoxy)acetamide, the 3-NH2 group could serve as a hydrogen bond donor, while the 4-Cl group enhances stability and lipophilicity.

Phenoxy vs. Phenyl Backbones

Key Research Findings and Implications

• 17β-HSD2 Inhibition: Hydrophobic N-substitutions are critical for activity, positioning 2-(3-Amino-4-chlorophenoxy)acetamide as a candidate for further modification (e.g., adding alkyl/aryl chains) .
• Receptor Specificity: Pyridazinone-based acetamides () show receptor subtype selectivity (FPR1 vs. FPR2), suggesting that backbone rigidity influences target engagement .